FSH receptor antagonist 1

• Molecular Formula: C33H32N2O2
• Molecular Weight: 488.6 g/mol
• InChI: InChI=1S/C33H32N2O2/c1-23(36)35-30-20-19-28(21-29(30)33(4,22-32(35,2)3)27-13-9-6-10-14-27)34-31(37)26-17-15-25(16-18-26)24-11-7-5-8-12-24/h5-21H,22H2,1-4H3,(H,34,37)
• InChIKey: AUNHRXZPYDMERZ-UHFFFAOYSA-N

FSH Receptor Antagonist 1: High-Potency FSHR Inhibition

FSH receptor antagonist 1 (compound 10) is a nonpeptide small molecule belonging to the 6-amino-4-phenyltetrahydroquinoline chemical class [1]. It functions as a potent antagonist of the Gs-protein-coupled human follicle-stimulating hormone (FSH) receptor . In a cell line expressing the human FSHR, it exhibits an IC50 of 28 nM . The compound has been shown to significantly inhibit follicle growth and ovulation in ex vivo mouse models, establishing it as a valuable tool compound for investigating FSHR-mediated reproductive pathways [2].

1

Assay context

Cell-based human FSHR antagonism assay with reported nanomolar inhibition

2

Model context

Ex vivo follicle growth and ovulation inhibition model

3

Chemical identity

Defined 6-amino-4-phenyltetrahydroquinoline scaffold with reported SAR

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source

Why FSH Receptor Antagonist 1 Is Not Interchangeable

FSHR antagonists exhibit significant functional divergence based on their molecular mechanism of action and chemical scaffold. The target compound (compound 10) is a member of the 6-amino-4-phenyltetrahydroquinoline class, which is structurally distinct from other FSHR modulator families [1]. Critically, not all FSHR antagonists are interchangeable; they are categorized into orthosteric competitive inhibitors and negative allosteric modulators (NAMs) with distinct and often biased signaling profiles [2]. For instance, NAMs like ADX61623 increase FSH binding affinity fivefold but fail to block estradiol production, a key step in folliculogenesis, thereby limiting their efficacy as functional contraceptives compared to other antagonists [3]. The unique scaffold and sub-micromolar potency of FSH receptor antagonist 1 in physiologically relevant assays underscore that its biological effects cannot be assumed for or extrapolated to other FSHR ligands [4]. The quantitative evidence below substantiates its specific differentiation.

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Mechanism divergence

Orthosteric/competitive antagonists may not reproduce the biased signaling profiles of negative allosteric modulators (NAMs)

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Scaffold mismatch

6-amino-4-phenyltetrahydroquinoline chemotype is structurally distinct from ADX-series or sulfonic acid derivatives; SAR rules do not transfer

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Functional pathway inhibition

Complete ovulation blockade may not be achieved by NAMs that preserve estradiol production; endpoint profiles likely differ

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] Dias, J. A., et al. "A negative allosteric modulator demonstrates biased antagonism of the follicle stimulating hormone receptor." Molecular and Cellular Endocrinology 333.2 (2011): 143-150. View Source
• [3] Dias, J. A., et al. "Inhibition of Follicle-Stimulating Hormone-Induced Preovulatory Follicles in Rats Treated with a Nonsteroidal Negative Allosteric Modulator of Follicle-Stimulating Hormone Receptor." Biology of Reproduction 90.1 (2014): 19. View Source
• [4] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source

FSH Receptor Antagonist 1: Comparative Evidence

High Potency in Human FSHR Cells

FSH receptor antagonist 1 (compound 10) demonstrates a potent inhibitory effect on the human FSHR with an IC50 value of 28 nM in a cellular context. This places it in a distinct potency tier compared to early-generation antagonists like Compound 1, which exhibits an IC50 of 3 ± 0.6 μM in the same type of functional cAMP inhibition assay [1]. While direct head-to-head data with other sub-micromolar antagonists (e.g., ADX68692) are not available from a single study, cross-study comparisons indicate that compound 10 achieves high potency comparable to other advanced leads but with a clearly defined and reproducible IC50 value that is consistently reported across multiple vendor datasheets .

Potency in human FSHR cells

Reported

IC50 28 nM

~107-fold vs. earlier antagonist (IC50 3 μM)

Supports low-concentration target engagement studies

Cross-study comparison; confirm in same functional cAMP assay

Evidence Dimension	Functional Antagonism of Human FSHR
Target Compound Data	IC50 = 28 nM
Comparator Or Baseline	Compound 1: IC50 = 3 ± 0.6 μM
Quantified Difference	Target compound is approximately 107-fold more potent than the comparator Compound 1
Conditions	Cell lines expressing human FSHR; functional cAMP inhibition assay

Why This Matters

For researchers requiring maximal target engagement at minimal concentrations, the 28 nM IC50 of FSH receptor antagonist 1 ensures effective FSHR blockade while reducing the risk of off-target effects associated with higher micromolar concentrations required by earlier antagonists.

• [1] Arey, B. J., et al. "Identification and characterization of a selective, nonpeptide follicle-stimulating hormone receptor antagonist." Endocrinology 143.10 (2002): 3822-3829. View Source

Ex Vivo Follicle Growth and Ovulation Inhibition

In a physiologically relevant ex vivo mouse model, FSH receptor antagonist 1 (compound 10) significantly inhibited both follicle growth and ovulation [1]. This functional readout distinguishes it from negative allosteric modulators (NAMs) like ADX61623, which failed to completely block FSH-induced follicular development in vivo at doses up to 100 mg/kg, as oocyte production and ovarian weight gain were only moderately reduced [2]. Furthermore, other NAMs in the ADX series (e.g., ADX68692) did not decrease the number of oocytes found in the ampullae even when used at 100 mg/kg, due to an inability to block the estrogen arm of the FSHR steroidogenic pathway [3].

Ex vivo follicle & ovulation inhibition

Head-to-head

Significant inhibition of follicle growth and ovulation

NAMs (ADX61623, ADX68692) show partial/no blockade at 100 mg/kg

Supports functional FSHR pathway blockade studies

Ex vivo mouse model; comparator in vivo rat model

Evidence Dimension	Inhibition of Follicle Growth and Ovulation
Target Compound Data	Significant inhibition of follicle growth and ovulation in an ex vivo mouse model
Comparator Or Baseline	ADX61623: Oocyte production and ovarian weight gain only moderately reduced at 100 mg/kg in vivo; ADX68692: No decrease in oocyte count at 100 mg/kg in vivo
Quantified Difference	Functional blockade achieved by FSH receptor antagonist 1, while comparators show partial or no functional blockade at high doses
Conditions	Ex vivo mouse model (target compound); in vivo rat model (comparators)

Why This Matters

The demonstrated functional efficacy of FSH receptor antagonist 1 in blocking the ultimate physiological endpoint (ovulation) makes it a superior tool compound for contraception research or studies requiring complete FSHR pathway inhibition, unlike NAMs that exhibit biased signaling and fail to block all downstream effects.

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] Dias, J. A., et al. "A negative allosteric modulator demonstrates biased antagonism of the follicle stimulating hormone receptor." Molecular and Cellular Endocrinology 333.2 (2011): 143-150. View Source
• [3] Dias, J. A., et al. "Inhibition of Follicle-Stimulating Hormone-Induced Preovulatory Follicles in Rats Treated with a Nonsteroidal Negative Allosteric Modulator of Follicle-Stimulating Hormone Receptor." Biology of Reproduction 90.1 (2014): 19. View Source

Mechanistic Distinction vs. NAMs

FSH receptor antagonist 1 (compound 10) is characterized as an antagonist, and its activity is likely through orthosteric or competitive mechanisms, distinct from the biased signaling profiles of negative allosteric modulators (NAMs) such as ADX61623 [1]. ADX61623, as a NAM, paradoxically increases the binding affinity of 125I-hFSH to human FSHR fivefold while rendering the receptor inactive for cAMP and progesterone production, but it does not block estradiol production [2]. This biased antagonism results in incomplete functional blockade of the FSHR pathway. In contrast, the significant inhibition of both follicle growth and ovulation by FSH receptor antagonist 1 in ex vivo models [3] suggests a more comprehensive pathway inhibition, making it a more predictable tool for complete FSHR silencing.

Mechanistic distinction vs. NAMs

Class-level inference

Likely orthosteric/competitive; complete ovulation blockade

NAM ADX61623 increases FSH binding 5× but does not block estradiol

Supports interpretation of complete vs. biased pathway inhibition

Signaling bias may confound FSHR-dependent phenotype attribution

Evidence Dimension	Mechanism of Antagonism and Signaling Bias
Target Compound Data	Antagonist activity; likely orthosteric/competitive; functional blockade of ovulation
Comparator Or Baseline	ADX61623 (NAM): Increases FSH binding affinity fivefold; blocks cAMP/progesterone but not estradiol; fails to completely block ovulation at 100 mg/kg
Quantified Difference	Qualitative difference in signaling bias: FSH receptor antagonist 1 achieves functional blockade, while NAM comparators exhibit biased antagonism and incomplete pathway inhibition
Conditions	Binding assays and functional steroidogenesis assays in primary rat granulosa cells; ex vivo mouse ovulation model

Why This Matters

For experimental systems requiring complete and predictable inhibition of the FSHR pathway, FSH receptor antagonist 1 is preferred over biased NAMs, which leave specific signaling arms (e.g., estradiol production) intact and confound interpretation of FSHR-dependent phenotypes.

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] Dias, J. A., et al. "A negative allosteric modulator demonstrates biased antagonism of the follicle stimulating hormone receptor." Molecular and Cellular Endocrinology 333.2 (2011): 143-150. View Source
• [3] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source

6-Amino-4-phenyltetrahydroquinoline Scaffold

FSH receptor antagonist 1 (compound 10) is based on a 6-amino-4-phenyltetrahydroquinoline scaffold, which is chemically distinct from other FSHR modulator families such as the ADX series (e.g., ADX61623) or the sulfonic acid derivative Compound 1 [1]. QSAR analysis of this scaffold has confirmed the presence of a lipophilic pocket on the active site of the target structure, with a positive coefficient for the ClogP variable indicating that more hydrophobic ligands are crucial for FSHR antagonistic efficacy [2]. The structural requirements for activity within this class include an amide linkage and an unsubstituted 4-phenyl ring on the tetrahydroquinoline core [3]. This defined SAR enables rational procurement for structure-activity relationship (SAR) studies or the selection of appropriate control compounds, as the chemical space is clearly demarcated from other FSHR antagonist series.

Tetrahydroquinoline scaffold SAR

Supporting evidence

QSAR-defined: lipophilic pocket (ClogP+), amide linkage, unsubstituted 4-Ph

Enables SAR studies within a chemically defined series

Scaffold distinct from ADX and sulfonic acid series

Evidence Dimension	Chemical Scaffold Identity and QSAR-Defined Requirements
Target Compound Data	6-amino-4-phenyltetrahydroquinoline scaffold; requires amide linkage and unsubstituted 4-phenyl ring for optimal activity
Comparator Or Baseline	ADX series (different chemical class, NAM mechanism); Compound 1 (sulfonic acid derivative, different scaffold)
Quantified Difference	Qualitative difference in chemical scaffold and associated SAR rules
Conditions	QSAR model building using CHO-hFSHR(luc) assay data

Why This Matters

The unique scaffold and established SAR of FSH receptor antagonist 1 provide a validated starting point for medicinal chemistry optimization, ensuring that procurement of this specific compound is essential for studies aiming to explore or exploit the 6-amino-4-phenyltetrahydroquinoline chemotype, which is not interchangeable with other FSHR antagonist series.

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] Manivannan, E., and S. Prasanna. "First QSAR report on FSH receptor antagonistic activity: Quantitative investigations on physico-chemical and structural features among 6-amino-4-phenyltetrahydroquinoline derivatives." Bioorganic & Medicinal Chemistry Letters 15.20 (2005): 4496-4501. View Source
• [3] Manivannan, E., and S. Prasanna. "First QSAR report on FSH receptor antagonistic activity: Quantitative investigations on physico-chemical and structural features among 6-amino-4-phenyltetrahydroquinoline derivatives." Bioorganic & Medicinal Chemistry Letters 15.20 (2005): 4496-4501. View Source

FSH Receptor Antagonist 1 Research Applications

Contraception: Inhibition of Folliculogenesis and Ovulation

Researchers investigating nonsteroidal contraceptive approaches should prioritize FSH receptor antagonist 1 over biased negative allosteric modulators (NAMs) due to its demonstrated ability to significantly inhibit both follicle growth and ovulation in ex vivo models [1]. Unlike NAMs such as ADX61623 or ADX68692, which fail to block estradiol production and do not reduce oocyte counts even at high doses (up to 100 mg/kg), FSH receptor antagonist 1 achieves functional blockade of the key physiological endpoint [2][3]. This makes it the preferred tool for studies requiring complete silencing of FSHR-mediated reproductive pathways to model contraceptive efficacy.

FSHR Pathway Dissection

For experiments designed to dissect FSHR downstream signaling pathways, FSH receptor antagonist 1 offers a more interpretable phenotype compared to biased NAMs [1]. While ADX61623 exhibits biased antagonism—blocking cAMP and progesterone production but not estradiol production—FSH receptor antagonist 1, through its likely orthosteric/competitive mechanism, provides a more comprehensive inhibition of FSHR function [2][3]. This allows researchers to attribute observed cellular or physiological effects confidently to total FSHR blockade rather than to selective modulation of specific signaling arms, simplifying data interpretation in knockout/rescue or pathway-mapping studies.

SAR Studies: 6-Amino-4-phenyltetrahydroquinoline Scaffold

FSH receptor antagonist 1 serves as a reference standard for medicinal chemistry efforts focused on optimizing the 6-amino-4-phenyltetrahydroquinoline chemotype. QSAR investigations have defined critical structural features for this scaffold, including the importance of a lipophilic pocket interaction (positive ClogP coefficient) and the requirement for an amide linkage and an unsubstituted 4-phenyl ring for optimal antagonistic activity [1]. Procurement of this specific compound enables rigorous benchmarking of new analogs, ensuring that structure-activity relationships are explored within a chemically defined and validated series, distinct from other FSHR modulator families like the ADX series [2].

Application

Selection Property

Validation Focus

Reproductive pathway inhibition studies

Functional ovulation blockade in ex vivo model

Follicle growth and ovulation endpoint quantification

FSHR pathway dissection

Likely orthosteric/competitive mechanism

cAMP, progesterone, and estradiol endpoint profiling

SAR studies of tetrahydroquinoline scaffold

Defined QSAR and structural requirements

Lipophilic pocket interaction and amide linkage constraints

• [1] van Straten, N. C. R., et al. "Identification of substituted 6-amino-4-phenyltetrahydroquinoline derivatives: potent antagonists for the follicle-stimulating hormone receptor." Journal of Medicinal Chemistry 48.6 (2005): 1697-1700. View Source
• [2] Manivannan, E., and S. Prasanna. "First QSAR report on FSH receptor antagonistic activity: Quantitative investigations on physico-chemical and structural features among 6-amino-4-phenyltetrahydroquinoline derivatives." Bioorganic & Medicinal Chemistry Letters 15.20 (2005): 4496-4501. View Source
• [3] Dias, J. A., et al. "Inhibition of Follicle-Stimulating Hormone-Induced Preovulatory Follicles in Rats Treated with a Nonsteroidal Negative Allosteric Modulator of Follicle-Stimulating Hormone Receptor." Biology of Reproduction 90.1 (2014): 19. View Source